Cas no 898372-35-5 (3-butanamido-1-benzofuran-2-carboxamide)

• Product Name: 3-butanamido-1-benzofuran-2-carboxamide
• CAS No: 898372-35-5
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 5481969
• Update Time: 2025-06-23

3-butanamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(butanoylamino)-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[(1-oxobutyl)amino]-
• 3-butanamido-1-benzofuran-2-carboxamide

• Inchi： 1S/C13H14N2O3/c1-2-5-10(16)15-11-8-6-3-4-7-9(8)18-12(11)13(14)17/h3-4,6-7H,2,5H2,1H3,(H2,14,17)(H,15,16)
• InChI Key： VFGDXVWCCRKIFP-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)CCC)=C1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-butanamido-1-benzofuran-2-carboxamide

3-Butanamido-1-Benzofuran-2-Carboxamide (CAS No: 898372-35-5)

3-Butanamido-1-benzofuran-2-carboxamide (CAS No: 898372-35-5) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure, combines the functional groups of a benzofuran ring, a carboxamide group, and a butanamido substituent. The benzofuran moiety is known for its aromatic stability and potential bioactivity, while the carboxamide group introduces hydrogen bonding capabilities, enhancing solubility and bioavailability. The butanamido substituent further modulates the compound's physicochemical properties, making it a versatile candidate for various applications.

Recent studies have highlighted the potential of 3-butanamido-1-benzofuran-2-carboxamide in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules targeting various therapeutic areas. For instance, its structural similarity to known kinase inhibitors has led to investigations into its potential role in anticancer drug development. Computational studies using molecular docking techniques have shown promising interactions with key oncogenic kinases, suggesting that this compound could serve as a lead molecule for further optimization.

In addition to its medicinal applications, 3-butanamido-1-benzofuran-2-carboxamide has also been studied for its electronic properties. The benzofuran core is known to exhibit interesting optical and electronic characteristics, making it a candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Preliminary results indicate that the compound's electron-deficient nature could enhance device performance by improving charge transport properties.

The synthesis of 3-butanamido-1-benzofuran-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzofuran ring through cyclization reactions and the subsequent introduction of the carboxamide and butanamido groups via amide bond formation. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

From a toxicological perspective, 3-butanamido-1-benzofuran-2-carboxamide has undergone preliminary safety assessments. In vitro cytotoxicity studies using human cell lines have shown low toxicity at concentrations relevant to therapeutic applications. However, further studies are required to fully understand its long-term effects and pharmacokinetics in vivo.

In conclusion, 3-butanamido-1-benzofuran-2-carboxamide (CAS No: 898372-35-5) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers in medicinal chemistry, materials science, and beyond.